Cas no 1185297-53-3 (2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride)

• Product Name: 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride
• CAS No: 1185297-53-3
• MF: C₈H₁₅ClN₂O₃
• MW: 222.669301271439
• CID: 4576174
• PubChem ID: 45075164
• Update Time: 2025-05-19

2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride
• (4-CARBAMOYL-PIPERIDIN-1-YL)-ACETIC ACIDHYDROCHLORIDE
• 2-(4-carbamoylpiperidin-1-yl)acetic acid;hydrochloride
• (4-CARBAMOYL-PIPERIDIN-1-YL)-ACETIC ACID HYDROCHLORIDE
• 2-(4-Carbamoylpiperidin-1-yl)aceticacidhydrochloride
• F88395
• 1185297-53-3
• EN300-74706
• (4-carbamoylpiperidin-1-yl)acetic acid hydrochloride
• AKOS015844135
• Z1259335830

• Inchi： 1S/C8H14N2O3.ClH/c9-8(13)6-1-3-10(4-2-6)5-7(11)12;/h6H,1-5H2,(H2,9,13)(H,11,12);1H
• InChI Key： ADIGZBBVJSQUEW-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCN(CC(=O)O)CC1)N

Computed Properties

• Exact Mass: 222.0771200g/mol
• Monoisotopic Mass: 222.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride

Introduction to 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride (CAS No. 1185297-53-3)

2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride, identified by the CAS number 1185297-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a carbamoyl group and an acetic acid moiety in its molecular structure contributes to its unique chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its application in drug formulation and delivery systems. This improved solubility profile facilitates its use in various pharmacokinetic studies and in the development of oral or injectable pharmaceutical formulations. The compound's structural features suggest potential interactions with biological targets, including enzymes and receptors, which are pivotal in modulating physiological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride has emerged as a promising candidate in this context due to its ability to modulate key signaling pathways involved in these diseases. For instance, studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are aberrantly activated in cancer cells.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Its piperidine core is a well-documented pharmacophore that has been successfully incorporated into numerous FDA-approved drugs. The carbamoyl group not only enhances the compound's binding affinity to biological targets but also introduces functional diversity, allowing for further chemical modifications to optimize its pharmacological properties. These features make it an attractive starting point for structure-activity relationship (SAR) studies aimed at developing more potent and selective therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have further accelerated the exploration of 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride's potential applications. These techniques have enabled researchers to predict the compound's binding interactions with target proteins with high accuracy, providing insights into its mechanism of action. Such computational studies have complemented experimental approaches, leading to a more comprehensive understanding of how this compound interacts with biological systems.

The synthesis of 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the carbamoyl group into the piperidine ring is a critical step that demands careful optimization to prevent side reactions. Researchers have employed various synthetic strategies, including nucleophilic substitution and condensation reactions, to achieve this transformation efficiently. The subsequent formation of the hydrochloride salt is another crucial step that influences the compound's physicochemical properties.

In clinical settings, 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride is being evaluated in preclinical studies to assess its safety and efficacy. These studies aim to determine optimal dosing regimens, identify potential adverse effects, and establish proof-of-concept for therapeutic intervention. The results from these trials will provide critical data for regulatory submissions and pave the way for human clinical trials if promising results are obtained.

The pharmaceutical industry has shown particular interest in compounds with structural motifs similar to 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride due to their proven track record in drug development. Companies are investing heavily in research programs aimed at identifying new derivatives with enhanced pharmacological profiles. The versatility of this scaffold allows for modifications that can fine-tune its activity against specific disease targets while minimizing off-target effects.

Future directions in the study of 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride include exploring its potential in combination therapies, where it may be used alongside other drugs to achieve synergistic effects. Additionally, researchers are investigating ways to improve its bioavailability and metabolic stability through structural optimization. These efforts are essential for translating preclinical successes into effective clinical treatments that can address unmet medical needs.

The role of 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride in academic research is also noteworthy. It serves as a valuable tool for training new generations of scientists and for advancing fundamental knowledge in medicinal chemistry. By studying this compound, researchers can gain insights into how structural features influence biological activity, which can inform future drug design strategies.

In conclusion, 2-(4-carbamoylpiperidin-1-yl)acetic acid hydrochloride (CAS No. 1185297-53-3) represents a significant advancement in pharmaceutical research due to its unique chemical properties and promising biological activities. Its potential applications span multiple therapeutic areas, making it a cornerstone molecule for drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and optimize its synthetic pathways, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.